Cas no 2287271-45-6 (2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287271-45-6
• MF: C₂₈H₂₄FNO₄
• MW: 457.492871284485
• CID: 6219857
• PubChem ID: 137945622
• Update Time: 2025-06-13

2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• EN300-6761424
• 2287271-45-6
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[3-(3-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

• Inchi： 1S/C28H24FNO4/c29-18-7-5-6-17(12-18)27-14-28(15-27,16-27)24(25(31)32)30-26(33)34-13-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-12,23-24H,13-16H2,(H,30,33)(H,31,32)
• InChI Key： HOUKXHHLRSTQLY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C12CC(C(C(=O)O)NC(=O)OCC3C4C=CC=CC=4C4C=CC=CC3=4)(C1)C2

Computed Properties

• Exact Mass: 457.16893641g/mol
• Monoisotopic Mass: 457.16893641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

Introduction to 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic Acid (CAS No: 2287271-45-6)

2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid, identified by its CAS number 2287271-45-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorene moiety and a bicyclo[1.1.1]pentanyl group, both of which contribute to its unique chemical properties and potential biological activities.

The structural design of 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid incorporates several key functional groups that are of interest in drug discovery. The presence of a fluorene derivative, specifically the 9H-fluoren-9-ylmethoxycarbonylamino part, suggests potential applications in the development of bioactive molecules due to the rigidity and electronic properties of the fluorene core. This moiety is often utilized in the synthesis of fluorescent probes and pharmaceuticals due to its strong fluorescence characteristics and stability.

Additionally, the compound features a bicyclo[1.1.1]pentanyl group, which is known for its conformational flexibility and ability to mimic certain natural product scaffolds. This structural feature can be particularly advantageous in designing molecules with enhanced binding affinity and selectivity towards biological targets. The combination of these two distinct structural elements makes 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of fluorinated aromatic compounds. The fluorine atom, when incorporated into organic molecules, can significantly influence their metabolic stability, pharmacokinetic profiles, and binding interactions with biological targets. The presence of a 3-fluorophenyl group in this compound underscores its potential as a pharmacophore in drug design, as fluorinated phenyl rings are commonly found in active pharmaceutical ingredients (APIs) due to their ability to enhance receptor binding affinity and reduce metabolic degradation.

The acetic acid moiety at the terminal end of the molecule provides a carboxylic acid functional group, which can be further modified or utilized in various synthetic transformations. Carboxylic acids are versatile intermediates in organic synthesis and are frequently employed in the development of drugs due to their reactivity with amines, alcohols, and other nucleophiles. This feature makes 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid a valuable building block for constructing more complex pharmacological entities.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of structure-based drug design, where the three-dimensional structure of a target protein is used to guide the development of molecules with high specificity and efficacy. The complex architecture of 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid suggests that it may exhibit unique interactions with biological targets, making it an attractive candidate for structure-based drug design approaches.

One particularly intriguing aspect of this compound is its potential application as an intermediate in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including signal transduction, DNA replication, and cellular degradation pathways. Inhibiting specific proteases has been a successful strategy in drug development, leading to therapies for conditions such as cancer, inflammation, and infectious diseases. The combination of fluorene derivatives and bicyclo[1.1.1]pentanyl groups in 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid may confer properties that make it an effective inhibitor or modulator of protease activity.

Furthermore, the presence of fluorine atoms can influence the metabolic pathways of a drug candidate, potentially leading to improved bioavailability and reduced clearance rates upon administration. This is particularly relevant in cases where rapid absorption and sustained activity are desired for therapeutic efficacy. The structural features of 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid may contribute to its stability under physiological conditions while maintaining its pharmacological activity.

Recent advances in computational chemistry have also facilitated the exploration of novel molecular structures like 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid through virtual screening and molecular modeling techniques. These methods allow researchers to predict binding affinities, optimize molecular configurations, and identify potential lead compounds with high precision before proceeding to experimental validation.

The synthesis of complex molecules such as this one often requires multi-step organic reactions involving advanced synthetic methodologies such as cross-coupling reactions, cyclizations, and functional group transformations. The expertise required to construct such intricate structures underscores the importance of well-trained chemists in pharmaceutical research who can navigate these challenges effectively.

In conclusion,2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(3-fluorophenyl)-l-bicyclo[l.l.l.]pentanyl)acetic acid (CAS No: 2287271456) represents a fascinating example of how combining different structural motifs can yield compounds with unique properties suitable for drug discovery applications Its potential as an intermediate or lead molecule underscores the ongoing innovation within medicinal chemistry research aimed at developing new therapeutic agents with improved efficacy profiles